Cas no 1186663-49-9 (2-Methyl-3-(methylsulfonyl)benzoic acid)

• Product Name: 2-Methyl-3-(methylsulfonyl)benzoic acid
• CAS No: 1186663-49-9
• MF: C₉H₁₀O₄S
• MW: 214.238301753998
• MDL: MFCD12828710
• CID: 1056186
• PubChem ID: 53429579
• Update Time: 2025-04-20

2-Methyl-3-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(methylsulfonyl)benzoic acid
• 1,1-Diphenyl-2-methyl-3-(N-methyl-N-phenethylamino)-1-propanol
• 1-Propanol,1,1-diphenyl-2-methyl-3-methylphenethylamino
• 2-Methyl-3-(methyl-phenaethyl-amino)-1,1-diphenyl-propan-1-ol
• 2-Methyl-3-(methylsulfonyl)benzoicAcid
• WMALKKDIJHZYRM-UHFFFAOYSA-N
• 3-Methanesulfonylmethylbenzoic acid
• 5582AJ
• 2-methyl-3-methylsulfonylbenzoic acid
• 3-methanesulfonyl-2-methylbenzoic acid
• TRA0094561
• SY006348
• AB0065562
• 1186663-49-9
• AS-31979
• AMY20199
• AKOS015852474
• MFCD12828710
• DTXSID901279906
• DB-014547
• SCHEMBL147992

• MDL： MFCD12828710
• Inchi： 1S/C9H10O4S/c1-6-7(9(10)11)4-3-5-8(6)14(2,12)13/h3-5H,1-2H3,(H,10,11)
• InChI Key： WMALKKDIJHZYRM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C(=O)O)C=1C)(=O)=O

Computed Properties

• Exact Mass: 214.03000
• Monoisotopic Mass: 214.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.1

Experimental Properties

• PSA: 79.82000
• LogP: 2.17750